Cas no 51026-19-8 (5H-Pyridazino[3,4-b][1,4]benzoxazine,3-(1-piperazinyl)-)
51026-19-8 structure
Product Name:5H-Pyridazino[3,4-b][1,4]benzoxazine,3-(1-piperazinyl)-
CAS No:51026-19-8
MF:C14H15N5O
MW:269.301801919937
CID:381244
PubChem ID:6410472
Update Time:2025-04-19
5H-Pyridazino[3,4-b][1,4]benzoxazine,3-(1-piperazinyl)- Chemical and Physical Properties
Names and Identifiers
-
- 5H-Pyridazino[3,4-b][1,4]benzoxazine,3-(1-piperazinyl)-
- 3-(1-Piperazinyl)-5H-pyridazino[3,4-b][1,4]benzoxazine
- 3-piperazin-1-yl-5H-pyridazino[3,4-b][1,4]benzoxazine
- 5H-Pyridazino(3,4-b)(1,4)benzoxazine, 3-(1-piperazinyl)-
- DTXSID20199026
- 3-(1-Piperazinyl)-5H-pyridazino(3,4-b)(1,4)benzoxazine
- 51026-19-8
-
- Inchi: 1S/C14H15N5O/c1-2-4-12-10(3-1)16-11-9-13(17-18-14(11)20-12)19-7-5-15-6-8-19/h1-4,9,15-16H,5-8H2
- InChI Key: CNKMDJBDZAQJTH-UHFFFAOYSA-N
- SMILES: O1C2C=CC=CC=2NC2C1=NN=C(C=2)N1CCNCC1
Computed Properties
- Exact Mass: 269.12785
- Monoisotopic Mass: 269.12766012g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 1
- Complexity: 336
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 62.3Ų
Experimental Properties
- PSA: 62.31
5H-Pyridazino[3,4-b][1,4]benzoxazine,3-(1-piperazinyl)- Related Literature
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
51026-19-8 (5H-Pyridazino[3,4-b][1,4]benzoxazine,3-(1-piperazinyl)-) Related Products
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